Cas no 215597-87-8 (Ethanedioic acid,1,2-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester, sodium salt (1:2))

Ethanedioic acid,1,2-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester, sodium salt (1:2) structure
215597-87-8 structure
Product Name:Ethanedioic acid,1,2-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester, sodium salt (1:2)
CAS No:215597-87-8
MF:C10H6N2Na2O14S2
MW:488.269182682037
CID:254323
PubChem ID:91663137
Update Time:2025-04-19

Ethanedioic acid,1,2-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

    • Ethanedioic acid,1,2-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester, sodium salt (1:2)
    • 3-Pyrrolidinesulfonicacid, 1,1'-[(1,2-dioxo-1,2-ethanediyl)bis(oxy)]bis[2,5-dioxo-, disodium salt(9CI)
    • BIS(SULFOSUCCINIMIDYL)OXALATE SODIUM SALT
    • Sodium 1,1'-(oxalylbis(oxy))bis(2,5-dioxopyrrolidine-3-sulfonate)
    • disodium;1-[2-(2,5-dioxo-3-sulfonatopyrrolidin-1-yl)oxy-2-oxoacetyl]oxy-2,5-dioxopyrrolidine-3-sulfonate
    • 215597-87-8
    • Inchi: 1S/C10H8N2O14S2.2Na/c13-5-1-3(27(19,20)21)7(15)11(5)25-9(17)10(18)26-12-6(14)2-4(8(12)16)28(22,23)24;;/h3-4H,1-2H2,(H,19,20,21)(H,22,23,24);;/q;2*+1/p-2
    • InChI Key: LSNKRXJRNJMMTO-UHFFFAOYSA-L
    • SMILES: S(C1C(N(C(C1)=O)OC(C(=O)ON1C(CC(C1=O)S(=O)(=O)[O-])=O)=O)=O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

  • Exact Mass: 487.90600
  • Monoisotopic Mass: 487.90558378g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 891
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 259Ų

Experimental Properties

  • PSA: 258.52000
  • LogP: -2.71440
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.